N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-5-fluoro-2-methoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-5-fluoro-2-methoxybenzenesulfonamide” is a chemical compound with a complex structure . It has been studied for its potential therapeutic properties.
Molecular Structure Analysis
The molecular structure of this compound is quite complex. It includes a benzofuran-2-carbonyl group, a piperidin-4-yl group, and a methoxybenzenesulfonamide group . The molecular formula is C24H23N3O5 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular formula of C24H23N3O5 and an average mass of 433.457 Da . More specific properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Quantum Chemical and Molecular Dynamics Studies
Quantum chemical calculations and molecular dynamics simulations have been utilized to investigate the adsorption and corrosion inhibition properties of piperidine derivatives. These studies provide insights into the global reactivity parameters and adsorption behaviors of these derivatives on iron surfaces, suggesting potential applications in corrosion prevention. The findings from these studies may offer a foundational understanding of how similar compounds, including "N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-5-fluoro-2-methoxybenzenesulfonamide," could be applied in material sciences and corrosion inhibition (Kaya et al., 2016).
Structural Characterization and Potential API for Dementia
AND-1184, a compound structurally similar to the one , has been studied for its potential as an Active Pharmaceutical Ingredient (API) for the treatment of dementia. Through single-crystal X-ray and solid-state NMR characterizations, the study provided detailed insights into the molecular structure of AND-1184 and its hydrochloride form. Such structural investigations are crucial for the development of new therapeutic agents, indicating potential research applications of "this compound" in the development of treatments for neurological conditions (Pawlak et al., 2021).
Orexin Receptor Antagonism and Insomnia Treatment
A study on the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, provides a comprehensive analysis of its pharmacokinetics and metabolite profiling in humans. This research underscores the importance of understanding the metabolic pathways and elimination mechanisms of novel compounds, which is essential for their development as therapeutic agents, potentially guiding research on similar compounds for the treatment of insomnia and other disorders related to orexin signaling (Renzulli et al., 2011).
properties
IUPAC Name |
N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-5-fluoro-2-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23FN2O5S/c1-29-19-7-6-17(23)13-21(19)31(27,28)24-14-15-8-10-25(11-9-15)22(26)20-12-16-4-2-3-5-18(16)30-20/h2-7,12-13,15,24H,8-11,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIFPSDIPVJLCHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)S(=O)(=O)NCC2CCN(CC2)C(=O)C3=CC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23FN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.